7-Nitrobenzo[d]oxazol-2-amine

• Molecular Formula: C7H5N3O3
• Molecular Weight: 179.13 g/mol
• IUPAC Name: 7-nitro-1,3-benzoxazol-2-amine
• InChI: InChI=1S/C7H5N3O3/c8-7-9-4-2-1-3-5(10(11)12)6(4)13-7/h1-3H,(H2,8,9)
• InChI Key: HXYJLJARXMHNKL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)[N+](=O)[O-])OC(=N2)N

Description

7-Nitrobenzo[d]oxazol-2-amine is a heterocyclic compound featuring a benzoxazole core substituted with a nitro group at the 7-position and an amine at the 2-position. This structure confers unique electronic and steric properties, making it a valuable scaffold in medicinal chemistry and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-Nitrobenzo[d]oxazol-2-amine typically involves the nitration of benzo[d]oxazole derivatives. One common method includes the nitration of benzo[d]oxazol-2-amine using nitric acid and sulfuric acid as nitrating agents. The reaction is carried out under controlled temperature conditions to ensure the selective introduction of the nitro group at the desired position.

Industrial Production Methods

Industrial production of 7-Nitrobenzo[d]oxazol-2-amine may involve large-scale nitration processes, utilizing continuous flow reactors to maintain consistent reaction conditions and high yields. The use of advanced purification techniques, such as recrystallization and chromatography, ensures the production of high-purity compounds suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

7-Nitrobenzo[d]oxazol-2-amine undergoes several types of chemical reactions, including:

Oxidation: The nitro group can be further oxidized to form nitroso or other higher oxidation state derivatives.

Reduction: The nitro group can be reduced to an amine group using reducing agents like hydrogen gas in the presence of a catalyst.

Substitution: The compound can undergo nucleophilic substitution reactions, where the nitro group can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as hydrogen gas with palladium on carbon (Pd/C) or sodium borohydride are frequently used.

Substitution: Reagents like sodium methoxide or other nucleophiles can be used under basic conditions to facilitate substitution reactions.

Major Products Formed

Oxidation: Formation of nitroso derivatives.

Reduction: Formation of 2-amino-7-aminobenzo[d]oxazole.

Substitution: Formation of various substituted benzo[d]oxazole derivatives depending on the nucleophile used.

Scientific Research Applications

7-Nitrobenzo[d]oxazol-2-amine has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Employed in the study of enzyme interactions and as a fluorescent probe for detecting metal ions.

Medicine: Investigated for its potential as an antimicrobial and anticancer agent.

Industry: Utilized in the development of dyes and pigments due to its chromophoric properties.

Mechanism of Action

The mechanism of action of 7-Nitrobenzo[d]oxazol-2-amine involves its interaction with specific molecular targets. For instance, as a fluorescent probe, it binds to metal ions, leading to a change in fluorescence intensity. In biological systems, it may interact with enzymes or receptors, modulating their activity and leading to therapeutic effects. The exact pathways and molecular targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogues

Substituent Effects on Physical Properties

Substituents on the benzoxazole core significantly influence melting points, solubility, and stability. Key examples include:

Compound Name	Substituent(s)	Melting Point (°C)	Molecular Weight (g/mol)	Source
7-Nitrobenzo[d]oxazol-2-amine	7-NO₂	Not reported	179.13 (C₇H₅N₃O₃)
5-Chloro-6-nitrobenzo[d]oxazol-2-amine	5-Cl, 6-NO₂	Not reported	213.58 (C₇H₄ClN₃O₃)
5-Fluoro-N-(4-nitrophenyl)benzo[d]oxazol-2-amine	5-F, 4-NO₂-Ph	254–256	274.06 (C₁₃H₉FN₃O₃)
6-Methyl-N-(4-nitrophenyl)benzo[d]oxazol-2-amine	6-CH₃, 4-NO₂-Ph	226–228	270.26 (C₁₄H₁₂N₃O₃)

Key Observations :

• Electron-withdrawing groups (e.g., NO₂, Cl) increase melting points due to enhanced intermolecular interactions .
• Bulky substituents (e.g., 4-nitrophenyl) reduce solubility in polar solvents but improve thermal stability .

Anti-inflammatory and Immunomodulatory Effects

• N-Methylbenzo[d]oxazol-2-amine shows anthelmintic activity (EC₅₀ = 4.2 µM against Haemonchus contortus), where methylation enhances bioavailability compared to the parent amine .
• N-Phenylbenzo[d]oxazol-2-amine analogues with 4-nitro substituents demonstrate reduced activity in Pseudomonas aeruginosa biofilm inhibition, highlighting the sensitivity of biological targets to substituent positioning .

Key Insights :

• Electron-deficient nitro groups complicate cyclization steps, often requiring strong bases (e.g., KO₂) .
• Halogenated derivatives (Br, Cl) necessitate inert conditions to prevent side reactions .